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For Researchers, Scientists, and Drug Development Professionals

C16 PEG2000 Ceramide is a synthetic, high-purity PEGylated lipid that has become an
indispensable tool in the field of drug delivery and nanomedicine. Its unique amphiphilic
structure, combining the bioactive properties of a C16 ceramide with the stabilizing "stealth”
characteristics of a polyethylene glycol (PEG) chain, makes it a critical component in the
formulation of advanced delivery vehicles such as liposomes and lipid nanoparticles (LNPs).
This guide provides an in-depth overview of its molecular structure, physicochemical
properties, and its functional roles in experimental and therapeutic contexts.

Molecular Structure and Components

The chemical name for C16 PEG2000 Ceramide is N-palmitoyl-sphingosine-1-
{succinyl[methoxy(polyethylene glycol)2000]}.[1][2][3] This name delineates its three primary
structural components, which are covalently linked to form a single, multifunctional molecule.

e C16 Ceramide (Lipid Anchor): The hydrophobic anchor of the molecule is a C16 ceramide.
This portion consists of a sphingosine backbone, an 18-carbon amino alcohol with an
unsaturated hydrocarbon chain. A 16-carbon saturated fatty acid, palmitic acid (hence
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"C16"), is attached to the amino group of the sphingosine via an amide bond. This ceramide
moiety allows the molecule to securely embed within the lipid bilayer of a nanoparticle.

e Succinyl Linker: A succinyl group acts as a stable chemical bridge, connecting the hydroxyl
group at the C1 position of the ceramide's sphingosine base to the hydrophilic PEG chain
through an ester bond.

o Methoxy PEG2000 (Hydrophilic Chain): The hydrophilic part of the molecule is a
polyethylene glycol chain with an average molecular weight of approximately 2000 Daltons.
The chain is terminated with a methoxy group (-OCHs) to prevent unwanted reactions. This
long, flexible, and hydrophilic polymer chain extends from the surface of the nanoparticle into
the aqueous environment.
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Figure 1: Structural components of C16 PEG2000 Ceramide.

Physicochemical Properties

The physical and chemical characteristics of C16 PEG2000 Ceramide are critical for its
function in pharmaceutical formulations. Due to the nature of PEG polymerization, properties
like molecular weight and formula represent averages based on the polydispersity of the
polymer chain.[1]
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Property Value Source(s)

N-palmitoyl-sphingosine-1-
Chemical Name {succinyl[methoxy(polyethylen [11121[3]
e glycol)2000]}

C16 PEG Ceramide (MW
Synonyms [3114]
2000), CerC16-PEG

CAS Number 212116-78-4 [1]12115]
(C2H40)NC39H73NOs /

Average Molecular Formula [41[5116]
C129H253NOs1

Average Formula Weight ~2634.4 g/mol [1][5]

Average Exact Mass ~2632.72 g/mol [1][5]

Purity >99% (TLC) or >95% (HPLC) [2][5]16]

Appearance White to off-white solid powder  [6]

- Soluble in Ethanol, DMSO,
Solubility [1]3]
Chloroform, Methanol

Storage Conditions -20°C in powder form [11[2][5]

Role in Drug Delivery and Nanoparticle Formulation

The primary application of C16 PEG2000 Ceramide is in the formulation of nanoparticles for
drug delivery.[4] Its amphiphilic nature allows it to be readily incorporated into lipid-based
systems, where it confers several critical advantages.

» Steric Stabilization and "Stealth” Properties: The PEG chain forms a dense, hydrophilic cloud
on the surface of the nanoparticle.[7] This "stealth” layer sterically hinders the adsorption of
plasma proteins (opsonins), which would otherwise mark the nanopatrticle for rapid clearance
by the mononuclear phagocyte system (MPS).[7][8][9] This process, known as PEGylation,
significantly prolongs the circulation half-life of the therapeutic agent, allowing more time for
it to reach its target tissue.[8][10][11]
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e Enhanced Stability: The PEG layer prevents the aggregation of nanoparticles in suspension,
improving the colloidal stability of the formulation.[11]

e Bioactive Functions: Unlike more common PEGylated phospholipids (e.g., DSPE-PEG), the
ceramide anchor is itself a bioactive molecule. This creates the potential for dual-function
formulations where the carrier contributes to the therapeutic effect, for instance, by
sensitizing cancer cells to chemotherapy.[4]

Experimental Protocols

A standard and widely used method for preparing liposomes is the thin-film hydration followed
by extrusion technique.[12][13][14] This method produces unilamellar vesicles with a controlled
and homogenous size distribution.[12][14]

Methodology:

 Lipid Dissolution: The desired lipids, including structural lipids (e.g., DSPC, cholesterol) and
C16 PEG2000 Ceramide (typically 1-5 mol%), are dissolved in a suitable organic solvent,
such as a chloroform:methanol mixture, in a round-bottom flask.[15][16]

o Film Formation: The organic solvent is slowly removed under reduced pressure using a
rotary evaporator. This process leaves a thin, dry lipid film on the inner wall of the flask.[15]
[16] The film is often dried further under high vacuum overnight to remove any residual
solvent.[16]

» Hydration: The lipid film is hydrated with an agueous buffer (e.g., PBS) containing the
hydrophilic drug to be encapsulated. The hydration is performed at a temperature above the
phase transition temperature (Tc) of the lipid with the highest Tc to ensure proper lipid
mobility.[16][17] This step results in the spontaneous formation of large, polydisperse
multilamellar vesicles (MLVs).[15]

o Extrusion (Sizing): To achieve a uniform size distribution, the MLV suspension is repeatedly
passed through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a
high-pressure extruder.[12][14][17] This process breaks down the large MLVs into smaller,
unilamellar vesicles (LUVs) of a consistent diameter.
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Figure 2: Workflow for liposome preparation by thin-film hydration and extrusion.

¢ Dynamic Light Scattering (DLS): This technique is used to determine the average
hydrodynamic diameter and the polydispersity index (PDI) of the nanopatrticle population in
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suspension. A low PDI (typically < 0.2) indicates a monodisperse and homogenous sample.
[18][19]

e Transmission Electron Microscopy (TEM): TEM, particularly Cryo-TEM, allows for the direct
visualization of the nanoparticles, providing information on their morphology (e.g., sphericity),
lamellarity, and size distribution.[18][20][21]

Biological Activity and Signaling Pathways

Beyond its structural role, the ceramide component of C16 PEG2000 Ceramide is a potent
bioactive lipid. Ceramide acts as a critical second messenger in various cellular signaling
pathways, most notably those governing apoptosis (programmed cell death), cell cycle arrest,
and inflammation.[22][23][24][25]

Key Signaling Actions of Ceramide:

e Generation: Cellular ceramide levels can increase in response to stress stimuli, such as
chemotherapy or radiation, primarily through the hydrolysis of sphingomyelin by
sphingomyelinases or via de novo synthesis.[24][26]

o Apoptosis Induction: Ceramide can trigger apoptosis through several mechanisms:[22][23]

o Activation of Protein Kinases: It can activate stress-activated protein kinases like JNK (c-
Jun N-terminal kinase), which in turn phosphorylate and regulate proteins involved in cell
death.[22][23]

o Activation of Protein Phosphatases: Ceramide can activate protein phosphatase 2A
(PP2A), which dephosphorylates and inactivates pro-survival proteins like Akt.

o Mitochondrial Pathway: It can directly or indirectly promote the permeabilization of the
mitochondrial outer membrane, leading to the release of cytochrome ¢ and the activation
of the caspase cascade.

The incorporation of a ceramide-based lipid into a drug delivery vehicle can thus create a
synergistic effect, where the carrier itself helps to induce apoptosis in target cells, enhancing
the efficacy of the encapsulated drug.
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Figure 3: Simplified overview of ceramide-mediated apoptosis signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. avantiresearch.com [avantiresearch.com]

. Avanti Research<SUP>™</SUP> - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
. bocsci.com [bocsci.com]

. medchemexpress.com [medchemexpress.com]

. C16 PEG2000 Ceramide - Creative Biolabs [creative-biolabs.com]

. file.medchemexpress.eu [file.medchemexpress.eu]

. researchgate.net [researchgate.net]

. PEGylation - Wikipedia [en.wikipedia.org]

°
(o] (0] ~ (o)) ()] EEN w N -

. Scispace.com [scispace.com]
e 10. PEGylation, successful approach to drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
e 11. crimsonpublishers.com [crimsonpublishers.com]

e 12. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 13. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation | Springer
Nature Experiments [experiments.springernature.com|

e 14. researchgate.net [researchgate.net]

¢ 15. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin
film dispersed hydr... [protocols.io]

« 16. hkpr.nkbu.edu.hk [hkpr.hkbu.edu.hk]

e 17. Synthesis and Characterization of Ceramide-Containing Liposomes as Membrane
Models for Different T Cell Subpopulations - PMC [pmc.ncbi.nim.nih.gov]

o 18. researchgate.net [researchgate.net]

e 19. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15573570?utm_src=pdf-custom-synthesis#bc-rfq
https://www.avantiresearch.com/en-gb/products/product/880180-c16-peg2000-ceramide
https://www.sigmaaldrich.com/HK/zh/product/avanti/880180p
https://www.bocsci.com/product/c16-peg2000-ceramide-cas-212116-78-4-363436.html
https://www.medchemexpress.com/c16-peg-ceramide.html
https://www.creative-biolabs.com/lipid-based-delivery/c16-peg2000-ceramide-582.htm
https://file.medchemexpress.eu/batch_PDF/HY-144005/C16-PEG2000-Ceramide-COA-636422-MedChemExpress.pdf
https://www.researchgate.net/publication/344316471_PEGYLATION_an_important_approach_for_novel_drug_delivery_system
https://en.wikipedia.org/wiki/PEGylation
https://scispace.com/pdf/questioning-the-use-of-pegylation-for-drug-delivery-3u95y1c6qc.pdf
https://pubmed.ncbi.nlm.nih.gov/16243265/
https://crimsonpublishers.com/psprj/fulltext/PSPRJ.000566.php
https://pubmed.ncbi.nlm.nih.gov/27837527/
https://pubmed.ncbi.nlm.nih.gov/27837527/
https://experiments.springernature.com/articles/10.1007/978-1-0716-2954-3_4
https://experiments.springernature.com/articles/10.1007/978-1-0716-2954-3_4
https://www.researchgate.net/publication/310515474_Thin-Film_Hydration_Followed_by_Extrusion_Method_for_Liposome_Preparation
https://www.protocols.io/view/liposome-synthesis-protocol-synthesis-of-cationic-dm6gpjyx1gzp/v2
https://www.protocols.io/view/liposome-synthesis-protocol-synthesis-of-cationic-dm6gpjyx1gzp/v2
https://hkpr.hkbu.edu.hk/images/20130629/13724927885156.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9397063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9397063/
https://www.researchgate.net/figure/Morphology-and-Size-of-PEGylated-Liposomes-Analysed-by-TEM-and-DLS-A-and-B-Transmission_fig1_365289843
https://pubs.acs.org/doi/10.1021/acsanm.3c02172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 20. researchgate.net [researchgate.net]

e 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

e 22. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nim.nih.gov]

e 23. academic.oup.com [academic.oup.com]

e 24, Ceramide: an intracellular signal for apoptosis - PubMed [pubmed.ncbi.nim.nih.gov]

e 25. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid
metabolism and programmed cell death - PubMed [pubmed.ncbi.nim.nih.gov]

e 26. researchgate.net [researchgate.net]

o To cite this document: BenchChem. [A Technical Guide to C16 PEG2000 Ceramide:
Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573570/docs#a-technical-guide-to-c16-peg2000-
ceramide-structure-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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